Cas no 2228286-65-3 (methyl 3-(3-hydroxybutyl)thiophene-2-carboxylate)

• Product Name: methyl 3-(3-hydroxybutyl)thiophene-2-carboxylate
• CAS No: 2228286-65-3
• MF: C₁₀H₁₄O₃S
• MW: 214.281362056732
• CID: 6217725
• PubChem ID: 165968854
• Update Time: 2025-08-05

methyl 3-(3-hydroxybutyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-hydroxybutyl)thiophene-2-carboxylate
• 2228286-65-3
• EN300-1756330

• Inchi： 1S/C10H14O3S/c1-7(11)3-4-8-5-6-14-9(8)10(12)13-2/h5-7,11H,3-4H2,1-2H3
• InChI Key： MSZLYEFIKOHBOI-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)CCC(C)O

Computed Properties

• Exact Mass: 214.06636548g/mol
• Monoisotopic Mass: 214.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.8Ų

Additional information on methyl 3-(3-hydroxybutyl)thiophene-2-carboxylate

Methyl 3-(3-Hydroxybutyl)thiophene-2-carboxylate (CAS No. 2228286-65-3): An Emerging Compound in Pharmaceutical Research

Methyl 3-(3-hydroxybutyl)thiophene-2-carboxylate (CAS No. 2228286-65-3) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of methyl 3-(3-hydroxybutyl)thiophene-2-carboxylate features a thiophene ring, a hydroxybutyl side chain, and a methyl ester group. The presence of these functional groups imparts the molecule with specific physicochemical properties that make it an attractive candidate for drug development. Recent studies have highlighted the importance of thiophene derivatives in modulating various biological pathways, making them valuable leads for the discovery of new therapeutic agents.

In terms of synthesis, methyl 3-(3-hydroxybutyl)thiophene-2-carboxylate can be prepared through a multi-step process involving the coupling of thiophene-2-carboxylic acid with 3-hydroxybutyl bromide, followed by esterification with methanol. The synthetic route is well-documented in the literature and can be optimized for large-scale production, which is crucial for advancing the compound into preclinical and clinical trials.

One of the key areas of research involving methyl 3-(3-hydroxybutyl)thiophene-2-carboxylate is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that methyl 3-(3-hydroxybutyl)thiophene-2-carboxylate could be a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, methyl 3-(3-hydroxybutyl)thiophene-2-carboxylate has also shown potential in cancer research. Preliminary studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways associated with cell proliferation and survival, such as the PI3K/Akt and MAPK pathways.

In addition to its therapeutic potential, methyl 3-(3-hydroxybutyl)thiophene-2-carboxylate has been investigated for its neuroprotective effects. Research has shown that this compound can protect neurons from oxidative stress-induced damage, which is a common feature in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective activity of methyl 3-(3-hydroxybutyl)thiophene-2-carboxylate is attributed to its ability to scavenge free radicals and reduce oxidative stress.

The pharmacokinetic profile of methyl 3-(3-hydroxybutyl)thiophene-2-carboxylate has also been studied to assess its suitability as a drug candidate. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

To further validate the therapeutic potential of methyl 3-(3-hydroxybutyl)thiophene-2-carboxylate, several preclinical studies have been conducted using animal models. These studies have demonstrated that the compound can effectively reduce inflammation and tumor growth in vivo, supporting its potential as a therapeutic agent.

In conclusion, methyl 3-(3-hydroxybutyl)thiophene-2-carboxylate (CAS No. 2228286-65-3) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive lead for the development of new drugs targeting inflammatory diseases, cancer, and neurodegenerative disorders. Ongoing research continues to explore the full potential of this compound, with the aim of advancing it into clinical trials and ultimately bringing it to market as a novel therapeutic agent.